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This guide provides a detailed in vitro comparison of the antimicrobial activity of Cephapirin and

Penicillin against various Streptococcus species. The data presented is intended for

researchers, scientists, and drug development professionals to facilitate an objective evaluation

of these two important beta-lactam antibiotics.

Quantitative Data Summary
The following tables summarize the Minimum Inhibitory Concentration (MIC) data for

Cephapirin and Penicillin against key Streptococcus species. The data has been compiled from

multiple in vitro studies.

Table 1: Comparative MIC Data for Cephapirin and Penicillin against Streptococcus Species

from Bovine Mastitis
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Streptococcus
Species

Antibiotic MIC50 (µg/mL) MIC90 (µg/mL)
MIC Range
(µg/mL)

S. agalactactiae Cephapirin 0.12 0.12 ≤0.06 – 0.25

Penicillin 0.06 0.12 ≤0.06 – 0.12

S. dysgalactiae Cephapirin 0.12 0.12 ≤0.06 – 0.12

Penicillin ≤0.06 0.06 ≤0.06 – 0.12

S. uberis Cephapirin 0.25 0.5 ≤0.06 – 1

Penicillin 0.12 0.25 ≤0.06 – 0.5

Table 2: MIC Data for Penicillin against Various Streptococcus Species

Streptococcus
Species

Antibiotic MIC50 (µg/mL) MIC90 (µg/mL)
MIC Range
(µg/mL)

S. pyogenes Penicillin ≤0.015 0.03 ≤0.015 – 0.25

Viridans group

streptococci
Penicillin 0.06 1 0.015 – 8

S. pneumoniae

(Penicillin-

susceptible)

Penicillin ≤0.03 ≤0.03 ≤0.03 – 0.06

S. pneumoniae

(Penicillin-

intermediate)

Penicillin 0.25 0.5 0.12 – 1

S. pneumoniae

(Penicillin-

resistant)

Penicillin 2 4 ≥2

Note: Direct comparative in vitro data for Cephapirin against S. pyogenes, viridans group
streptococci, and S. pneumoniae* is limited in the reviewed literature. The activity of Cephapirin

is generally considered to be similar to other first-generation cephalosporins.*
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Experimental Protocols
The data presented in this guide is primarily derived from studies employing standardized

antimicrobial susceptibility testing methods, namely broth microdilution and Kirby-Bauer disk

diffusion, as outlined by the Clinical and Laboratory Standards Institute (CLSI).

Broth Microdilution Method
This method is used to determine the Minimum Inhibitory Concentration (MIC) of an

antimicrobial agent.

Inoculum Preparation:

Pure colonies of the Streptococcus species are selected from an 18-24 hour culture on a

suitable agar plate (e.g., blood agar).

A suspension of the colonies is made in a sterile broth or saline to match the turbidity of a

0.5 McFarland standard. This corresponds to approximately 1-2 x 10⁸ CFU/mL.

The standardized suspension is further diluted to achieve a final inoculum concentration of

approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

Antimicrobial Preparation:

Stock solutions of Cephapirin and Penicillin are prepared.

Serial two-fold dilutions of the antibiotics are made in cation-adjusted Mueller-Hinton broth

(CAMHB). For fastidious organisms like streptococci, the broth is often supplemented with

2-5% lysed horse blood.

Inoculation and Incubation:

The prepared microtiter plates containing the serially diluted antibiotics are inoculated with

the standardized bacterial suspension.

The plates are incubated at 35°C ± 2°C for 20-24 hours in ambient air. For some

streptococci, incubation in an atmosphere of 5% CO₂ may be required.
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Result Interpretation:

The MIC is recorded as the lowest concentration of the antimicrobial agent that completely

inhibits visible growth of the organism.

Kirby-Bauer Disk Diffusion Method
This method assesses the susceptibility of bacteria to antibiotics by measuring the diameter of

the zone of growth inhibition around a disk impregnated with the antibiotic.

Inoculum Preparation: A standardized inoculum is prepared as described for the broth

microdilution method.

Inoculation:

A sterile cotton swab is dipped into the standardized bacterial suspension, and excess

fluid is removed by pressing the swab against the inside of the tube.

The swab is used to streak the entire surface of a Mueller-Hinton agar plate

(supplemented with 5% sheep blood for streptococci) to ensure confluent growth.

Application of Antibiotic Disks:

Disks containing a specified concentration of Cephapirin or Penicillin are dispensed onto

the surface of the inoculated agar plate.

The disks are gently pressed down to ensure complete contact with the agar.

Incubation: The plates are inverted and incubated at 35°C ± 2°C for 20-24 hours.

Result Interpretation:

The diameter of the zone of complete growth inhibition around each disk is measured in

millimeters.

The measured zone diameters are interpreted as "Susceptible," "Intermediate," or

"Resistant" according to CLSI guidelines.
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Caption: Workflow for Broth Microdilution Susceptibility Testing.
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Caption: Workflow for Kirby-Bauer Disk Diffusion Susceptibility Testing.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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